Cas no 38923-13-6 (2-Bromo-1-(thiazol-4-yl)ethanone)

• Product Name: 2-Bromo-1-(thiazol-4-yl)ethanone
• CAS No: 38923-13-6
• MF: C₅H₄BrNOS
• MW: 206.06035900116
• MDL: MFCD13173091
• CID: 296982
• PubChem ID: 19974172
• Update Time: 2025-06-29

2-Bromo-1-(thiazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(4-thiazolyl)-
• 4-(Bromoacetyl)thiazole
• 2-bromo-1-(1,3-thiazol-4-yl)ethanone
• 2-bromo-1-(4-thiazolyl)Ethanone
• Ethanone, 2-bromo-1-(4-thiazolyl)- (9CI)
• 2-Bromo-1-(4-thiazolyl)bthanone
• 2-Bromo-1-(thiazol-4-yl)ethanone
• 2-Bromo-1-thiazol-4-yl-ethanone
• 2-BROMO-1-(4-THIAZOLYL)-ETHANONE
• 2-Bromo-1-(1,3-thiazol-4-yl)ethan-1-one
• 4-bromoacetyl-thiazole
• YYTOHMVXPXMLLJ-UHFFFAOYSA-N
• 3999AJ
• Ethanone, 2-bromo-1-(4-thiazolyl)-
• 2-bromo-1-(thiazol-4-yl)ethan-1-one
• CS-0365302
• 38923-13-6
• MFCD13173091
• DTXSID90601601
• SY358299
• SB36974
• FT-0715734
• AKOS017559989
• SCHEMBL8881706
• DA-26957

• MDL： MFCD13173091
• Inchi： 1S/C5H4BrNOS/c6-1-5(8)4-2-9-3-7-4/h2-3H,1H2
• InChI Key： YYTOHMVXPXMLLJ-UHFFFAOYSA-N
• SMILES： BrCC(C1=CSC=N1)=O

Computed Properties

• Exact Mass: 204.91972
• Monoisotopic Mass: 204.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.763
• PSA: 29.96

Additional information on 2-Bromo-1-(thiazol-4-yl)ethanone

2-Bromo-1-(thiazol-4-yl)ethanone: A Comprehensive Overview

The compound 2-Bromo-1-(thiazol-4-yl)ethanone, also known by its CAS number CAS No. 38923-13-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a thiazole ring and a bromo substituent. The thiazole ring, a five-membered heterocyclic aromatic compound containing sulfur and nitrogen atoms, plays a crucial role in determining the chemical properties and reactivity of the molecule. The bromo group attached to the ethanone moiety further enhances its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of 2-Bromo-1-(thiazol-4-yl)ethanone in drug design and development. The thiazole ring is known for its ability to form hydrogen bonds, which is a critical factor in drug-receptor interactions. This property makes the compound an attractive candidate for designing bioactive molecules with high affinity for specific targets. Researchers have explored its role in inhibiting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 2-Bromo-1-(thiazol-4-yl)ethanone has shown promise in materials science. The bromo group can act as a leaving group in substitution reactions, enabling the formation of diverse derivatives with tailored properties. These derivatives have been investigated for their potential use in organic electronics, where they can serve as building blocks for semiconducting materials. Recent advancements in this area have demonstrated improved charge transport properties in devices incorporating these derivatives.

The synthesis of 2-Bromo-1-(thiazol-4-yl)ethanone typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these methods to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

Another area of interest is the study of the environmental fate and toxicity of 2-Bromo-1-(thiazol-4-yl)ethanone. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological impacts of this compound is essential. Recent studies have focused on its degradation under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms.

In conclusion, 2-Bromo-1-(thiazol-4-y l)ethanone, with its unique structural features and versatile reactivity, continues to be a focal point in both academic research and industrial applications. Its role in drug discovery, materials science, and environmental chemistry underscores its importance as a valuable tool for advancing modern chemical technologies.